Cas no 1171738-65-0 (2-chloro-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide)

• Product Name: 2-chloro-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide
• CAS No: 1171738-65-0
• MF: C₁₆H₁₇ClN₆O₂S
• MW: 392.863179922104
• CID: 6506637
• Update Time: 2025-07-02

2-chloro-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide
• 2-chloro-N-[2-[[6-(2-methylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]benzenesulfonamide

• Inchi： 1S/C16H17ClN6O2S/c1-12-18-8-9-23(12)16-10-15(20-11-21-16)19-6-7-22-26(24,25)14-5-3-2-4-13(14)17/h2-5,8-11,22H,6-7H2,1H3,(H,19,20,21)
• InChI Key： KAZAFOKRTWPYHX-UHFFFAOYSA-N
• SMILES： C1(S(NCCNC2=CC(N3C(C)=NC=C3)=NC=N2)(=O)=O)=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide

Introduction to 2-chloro-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1171738-65-0, specifically named as 2-chloro-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide, represents a fascinating molecule in the realm of chemical biology. This compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The intricate architecture of this molecule, characterized by a benzene sulfonamide core linked to a pyrimidine derivative, makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the field of chemical biology has witnessed remarkable advancements, particularly in the design and synthesis of heterocyclic compounds that exhibit potent biological activities. The presence of both chloro and sulfonamide functional groups in 2-chloro-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide imparts unique reactivity and binding properties, making it an attractive scaffold for drug discovery. The sulfonamide moiety, known for its ability to form hydrogen bonds and interact with biological targets, has been extensively studied for its role in modulating enzyme activity and receptor binding.

The pyrimidine ring, a key component of the molecule, is a heterocyclic structure that is widely prevalent in nucleoside analogs and other bioactive compounds. Pyrimidine derivatives have shown promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory treatments. The specific substitution pattern in 2-chloro-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide, particularly the 2-methylimidazole group, contributes to its distinct pharmacophoric properties. This group not only enhances the solubility of the compound but also influences its interactions with biological targets.

Recent studies have highlighted the importance of rational drug design in developing novel therapeutic agents. The compound 2-chloro-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide exemplifies this approach by integrating multiple pharmacologically relevant moieties into a single molecular framework. The combination of a chloro group for electrophilic substitution reactions and a sulfonamide group for hydrogen bonding interactions provides a versatile platform for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential application in targeting specific biological pathways. For instance, sulfonamides have been widely used as inhibitors of bacterial enzymes such as dihydropteroate synthase (DHPS), which is crucial for folic acid biosynthesis. The pyrimidine derivative in 2-chloro-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)benzene-1-sulfonamide could serve as a scaffold for developing inhibitors against other enzymes or receptors involved in metabolic pathways and signal transduction.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and its potential targets. Advanced computational techniques have enabled researchers to predict binding affinities, identify key interaction residues, and optimize molecular structures for improved efficacy. These insights have been crucial in guiding experimental efforts toward developing more potent and selective drug candidates.

In addition to its pharmaceutical applications, 2-chloro-N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yIAMINO}ethyl)benzene-l-sulfonamide holds promise in the field of agrochemicals. Sulfonamides are well-known for their herbicidal properties, and modifications to this core structure could lead to the development of novel herbicides with enhanced selectivity and environmental compatibility. The presence of multiple functional groups provides ample opportunities for designing molecules that can interact specifically with plant enzymes or receptors involved in growth regulation.

The synthesis of complex molecules like 1171738_65_0 often involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry, have significantly improved the efficiency of these processes. These innovations have not only reduced production costs but also enabled the synthesis of more intricate molecular architectures.

The development of new analytical techniques has also played a crucial role in characterizing these complex compounds. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography provide detailed structural information that is essential for understanding their biological activity. These tools have been instrumental in verifying the identity of 1171738_65_0 and elucidating its mode of action.

Future research directions may focus on exploring derivatives of 1171738_65_0 to enhance their pharmacological properties. By modifying specific functional groups or introducing new moieties, researchers can fine-tune the interactions between these compounds and their biological targets. Such modifications could lead to improved efficacy, reduced side effects, and enhanced therapeutic profiles.

The integration of machine learning algorithms into drug discovery processes has opened new avenues for accelerating the development of novel therapeutics. These algorithms can predict biological activities based on molecular structures, identify promising candidates from large libraries of compounds, and optimize drug designs iteratively. The application of these technologies to 1171738_65_0 could accelerate its translation from a laboratory compound to a clinical candidate.

In conclusion,1171738_65_0, or (CAS No: 1171738_65_0),is a multifaceted compound with significant potential applications across multiple domains including pharmaceuticals, agrochemicals,and material science.* Its unique structural features,* combined* with* recent advancements*in synthetic chemistry,* computational biology,*and analytical techniques,* make it* an exciting* subject*for further research.* As our understanding*of biological systems*continues*to evolve,* compounds like *this one*will play an increasingly important role*in shaping*the future*of medicine.*